dioxybis(1-methylpropylidene) hydroperoxide

• CAS No.: 126-76-1
• Product Name: dioxybis(1-methylpropylidene) hydroperoxide
• Molecular Formula: C8H16O4; C8H18O6
• Molecular Weight: 210.22 g/mol
• IUPAC Name: 2-butan-2-ylperoxyperoxyperoxybutane
• Standard InChI: InChI=1S/C8H18O6/c1-5-7(3)9-11-13-14-12-10-8(4)6-2/h7-8H,5-6H2,1-4H3
• Standard InChIKey: WFUGQJXVXHBTEM-UHFFFAOYSA-N
• SMILES: CCC(C)OOOOOOC(C)CC
• Canonical SMILES: CCC(C)(OO)OOC(C)(CC)OO
• Boiling Point: 244 °F at 760 mm Hg (Decomposes) (NIOSH, 2016); 19 °C; 244°F (decomposes); 244°F (Decomposes)
• Colorform: Colorless liquid; Colorless liquid [Note: Explosive decomposition occurs at 230 degrees F].
• Density: 1.17 at 68 °F (USCG, 1999); Relative density (water = 1): 1.10-1.17; 1.12; (59°F): 1.12
• Flash Point: 180 °F (NTP, 1992); 125-200°F for 60% MEKP (open cup); (oc) 125-200°F (60% MEKP)
• Physical Description: Methyl ethyl ketone peroxide is a colorless liquid. Strong irritant to skin and tissue. Used as an initiator for room temperature cure of unsaturated polyester resins.; Liquid; COLOURLESS LIQUID WITH PUNGENT ODOUR.; Colorless liquid with a characteristic odor.; Colorless liquid with a characteristic odor. [Note: Explosive decomposition occurs at 230°F.]
• Description: Methyl ethyl ketone peroxide is a colorless liquid. Strong irritant to skin and tissue. Used as an initiator for room temperature cure of unsaturated polyester resins.
• Shelf Life: UNSTABLE AGENT WHICH LIKE HYDROGEN PEROXIDE RELEASES OXYGEN.
• Solubility: 1 to 5 mg/mL at 72° F (NTP, 1992); Partially miscible in water; completely miscible with most organic solvents; Solubility in water: very poor; Soluble
• Synonyms: Ketonox; methyl ethyl ketone peroxide
• Vapor Density: Component 2 (83.33%: LACTOSE): 6.69 (NTP, 1992) (Relative to Air)
• Vapor Pressure: less than 0.01 mm Hg at 68 °F Component 2 (83.33%: LACTOSE) (NTP, 1992)
• PubChem Compound: 101601
• Last Modified: Nov 11 2021